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Compound of Interest

Compound Name: 2-Phenylisonicotinonitrile

Cat. No.: B1349397

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and anticipated
safety and handling precautions for 2-Phenylisonicotinonitrile. Due to a lack of a publicly
available, comprehensive Safety Data Sheet (SDS) specifically for this compound, data for the
structurally similar compound, Phenylacetonitrile, has been included for guidance and is clearly
labeled as such. All users should exercise caution and handle this chemical with the
assumption that it may possess hazards similar to related compounds, in addition to its
identified irritant properties. A thorough risk assessment should be conducted before any
handling or use.

Hazard Identification and Classification

Based on notifications to the ECHA Classification & Labelling Inventory, 2-
Phenylisonicotinonitrile is classified as an irritant.

Table 1: GHS Hazard Classification for 2-Phenylisonicotinonitrile
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Physical and Chemical Properties

Specific physical and chemical property data for 2-Phenylisonicotinonitrile are not readily
available. The following table provides data for the structurally related compound,
Phenylacetonitrile, for estimation purposes.

Table 2: Physical and Chemical Properties of Phenylacetonitrile (CAS No. 140-29-4)
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Property

Value

Physical State

Liquid

Color Colorless to slightly pale yellow
Odor Aromatic

Melting Point/Freezing Point -24°C

Boiling Point/Range 230°C

Flash Point 101°C

Vapor Pressure

0.1 kPa @ 60°C

Relative Density

1.02

Water Solubility

Insoluble (100mg/L, 25°C)

Solubility in other solvents

Soluble in Ether, Alcohols, Acetone

Autoignition Temperature

590°C

Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]

Toxicological Information

Specific toxicological data, such as LD50 and LC50 values, for 2-Phenylisonicotinonitrile are

not available. The data below for Phenylacetonitrile indicates high toxicity. It is prudent to

handle 2-Phenylisonicotinonitrile with the assumption of significant toxicity.

Table 3: Acute Toxicity Data for Phenylacetonitrile (CAS No. 140-29-4)

. Hazard
Route of Exposure Species Value o
Classification
Inhalation Mouse LC50: 100 mg/m3/2H Fatal if inhaled
Toxic in contact with
Skin Rabbit -

skin

Oral -

- Toxic if swallowed
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Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]
Handling and Storage

4.1. Engineering Controls:

e Work in a well-ventilated area.

» Use a certified chemical fume hood for all manipulations of this compound.
o Ensure that eyewash stations and safety showers are readily accessible.
4.2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, use a NIOSH-approved respirator with an appropriate cartridge.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
4.4, Storage:

» Keep the container tightly closed.

e Store in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ] ]
mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data

Specific fire and explosion data for 2-Phenylisonicotinonitrile are not available. The following
information is based on Phenylacetonitrile.

Table 5: Fire and Explosion Data for Phenylacetonitrile (CAS No. 140-29-4)
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Property Valuel/lnformation

Flash Point 101°C

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.

N o ] Emits toxic fumes under fire conditions,
Specific Hazards Arising from the Chemical ) ) ) ] )
including carbon oxides and nitrogen oxides.

) ) ) o Wear self-contained breathing apparatus
Special Protective Equipment for Firefighters ]
(SCBA) and full protective gear.

Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4.2).

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

¢ Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.

Experimental Protocols for Hazard Assessment

The following are summaries of standard OECD guidelines for assessing the known hazards of
2-Phenylisonicotinonitrile.

8.1. Skin Irritation Testing (Based on OECD Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method)

e Principle: This in vitro test uses a reconstructed human epidermis (RhE) model to assess the
potential of a chemical to cause skin irritation.[2] Cell viability is measured after exposure to
the test chemical.

o Methodology:
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o Athree-dimensional RhE model, consisting of non-transformed human-derived epidermal
keratinocytes, is used.

o The test chemical is applied topically to the RhE tissue.
o After a defined exposure period, the tissue is rinsed.
o Cell viability is determined using a colorimetric assay (e.g., MTT assay).

o Areduction in cell viability below a certain threshold (typically < 50%) indicates that the
substance is an irritant.

8.2. Eye Irritation Testing (Based on OECD Guideline 496: In Vitro Macromolecular Test
Method for Identifying Chemicals Inducing Serious Eye Damage and Chemicals Not Requiring
Classification for Eye Irritation or Serious Eye Damage)

e Principle: This in vitro method assesses the potential of a chemical to cause serious eye
damage by measuring its ability to denature or disrupt a macromolecular matrix.

o Methodology:
o A macromolecular reagent is treated with the test chemical.
o The amount of denaturation or disruption of the macromolecules is quantified.

o The results are compared to those of reference chemicals to classify the test substance's
potential for causing serious eye damage.

8.3. Acute Inhalation Toxicity Testing (Based on OECD Guideline 403: Acute Inhalation Toxicity)

» Principle: This in vivo test evaluates the toxicity of a substance when administered by
inhalation to rodents for a short period.[3]

o Methodology:

o Animals (typically rats) are exposed to the test substance as a gas, vapor, or aerosol in an
inhalation chamber for a defined period (usually 4 hours).
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o Multiple concentration groups are used to determine a concentration-response

relationship.

o Animals are observed for mortality and clinical signs of toxicity for at least 14 days post-

exposure.

o The Lethal Concentration 50 (LC50), the concentration that is lethal to 50% of the test

animals, is calculated.

Logical Framework for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 2-

Phenylisonicotinonitrile.
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Caption: Logical workflow for the safe handling of 2-Phenylisonicotinonitrile.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1349397?utm_src=pdf-body
https://www.benchchem.com/product/b1349397?utm_src=pdf-body
https://www.benchchem.com/product/b1349397?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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